Cas no 88040-96-4 (Acetamide, N-[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]-)

• Product Name: Acetamide, N-[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]-
• CAS No: 88040-96-4
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 647624
• PubChem ID: 13210348
• Update Time: 2025-04-19

Acetamide, N-[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[[5-(1,1-dimethylethyl)-2-hydroxyphenyl]methyl]-
• N-[(5-tert-butyl-2-hydroxyphenyl)methyl]acetamide
• 88040-96-4
• DTXSID00528077
• SCHEMBL10638311
• 2-Acetamidomethyl-4-(1,1-dimethylethyl)-phenol
• VXWOQMXQWAITIW-UHFFFAOYSA-N

• Inchi： 1S/C13H19NO2/c1-9(15)14-8-10-7-11(13(2,3)4)5-6-12(10)16/h5-7,16H,8H2,1-4H3,(H,14,15)
• InChI Key： VXWOQMXQWAITIW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CNC(C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.3Ų